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Compound of Interest

Compound Name: 5-Cyanophthalide

Cat. No.: B015270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-Cyanophthalide,

a key intermediate in the synthesis of pharmaceuticals such as Citalopram and Escitalopram.

[1][2] Understanding the solubility of this compound in various organic solvents is critical for its

synthesis, purification, and formulation development. This document compiles available

solubility data, outlines detailed experimental protocols for solubility determination, and

presents a visual workflow for these procedures.

Physicochemical Properties of 5-Cyanophthalide
Property Value Source

Chemical Name
1-oxo-3H-2-benzofuran-5-

carbonitrile
[1][3]

CAS Number 82104-74-3 [1][3]

Molecular Formula C₉H₅NO₂ [1][3]

Molecular Weight 159.14 g/mol [1][3]

Appearance
White to light yellow crystalline

powder
[1]

Melting Point 200-205 °C [1]
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Solubility Data
Precise quantitative solubility data for 5-Cyanophthalide in a range of organic solvents is not

extensively published. However, qualitative and semi-quantitative descriptions have been

compiled from various sources. The compound generally exhibits limited solubility in many

common organic solvents.[2]

Solvent
Qualitative/Semi-
Quantitative Solubility

Source

Water Insoluble/Sparingly Soluble [4][5]

Methanol
Slightly Soluble, used for

recrystallization
[1][6]

Ethanol Soluble [5]

Acetone Soluble/Slightly Soluble [1][5][7]

Chloroform Soluble/Slightly Soluble [1][5][7]

Acetonitrile
Soluble, used as a reaction

solvent
[1][6]

Dimethylformamide (DMF)
Soluble, used for dissolution

and as a reaction solvent
[5][6][8]

Toluene Used for recrystallization [6]

Sulfolane Used as a reaction solvent [9]

Tetrahydrofuran (THF) Used as a reaction solvent [4]

Experimental Protocols for Solubility Determination
The following protocols describe the well-established shake-flask method for determining the

equilibrium solubility of a solid compound in an organic solvent, followed by quantification using

High-Performance Liquid Chromatography (HPLC).
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Equilibrium Solubility Determination via Shake-Flask
Method
This method is considered the gold standard for determining the thermodynamic equilibrium

solubility of a compound.[10]

Objective: To determine the saturation concentration of 5-Cyanophthalide in a selection of

organic solvents at a controlled temperature.

Materials:

5-Cyanophthalide (high purity, >99%)

Selected organic solvents (HPLC grade)

Glass vials with screw caps and PTFE septa

Orbital shaker with temperature control

Centrifuge

Syringe filters (0.45 µm, PTFE)

Volumetric flasks and pipettes

Analytical balance

Procedure:

Preparation: Add an excess amount of 5-Cyanophthalide to a glass vial. The excess solid is

crucial to ensure that equilibrium with the saturated solution is achieved.

Solvent Addition: Add a known volume of the desired organic solvent to the vial.

Equilibration: Tightly cap the vial and place it in an orbital shaker with a constant temperature

bath (e.g., 25 °C or 37 °C). Agitate the suspension for a sufficient duration to reach

equilibrium. A period of 24 to 48 hours is typically recommended.[10]
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Phase Separation: After the equilibration period, allow the vials to stand undisturbed at the

set temperature for a short period to allow the excess solid to sediment.

Sample Collection: Carefully withdraw a sample of the supernatant using a syringe.

Filtration: Immediately filter the collected supernatant through a 0.45 µm PTFE syringe filter

into a clean vial to remove any undissolved microparticles. This step is critical to prevent

overestimation of the solubility.

Dilution: Accurately dilute the filtered, saturated solution with the same solvent to a

concentration that falls within the linear range of the analytical method (e.g., HPLC).

Quantification by High-Performance Liquid
Chromatography (HPLC)
An HPLC method with UV detection is a precise technique for quantifying the concentration of

5-Cyanophthalide in the saturated solvent samples.[11]

Instrumentation and Conditions (Illustrative):

HPLC System: A standard HPLC system with a UV detector.

Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[6]

Mobile Phase: A mixture of acetonitrile and water (with 0.1% orthophosphoric acid to adjust

pH to ~2.5). A typical starting gradient could be 50:50 (v/v).[6]

Flow Rate: 1.0 - 1.2 mL/min.[6]

Detection Wavelength: 239 nm.[6]

Injection Volume: 10 - 20 µL.[6]

Column Temperature: Room temperature or controlled at 25 °C.

Procedure:

Standard Preparation and Calibration Curve:
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Prepare a stock solution of 5-Cyanophthalide of a known concentration in the chosen

solvent.

Perform serial dilutions to create a series of standard solutions of known concentrations.

Inject each standard solution into the HPLC system and record the peak area.

Plot a calibration curve of peak area versus concentration. This curve will be used to

determine the concentration of the unknown samples.[12]

Sample Analysis:

Inject the diluted, saturated solution of 5-Cyanophthalide into the HPLC system.

Record the peak area corresponding to 5-Cyanophthalide.

Concentration Calculation:

Using the equation of the line from the calibration curve, calculate the concentration of 5-
Cyanophthalide in the diluted sample.

Multiply this value by the dilution factor to determine the final solubility of 5-
Cyanophthalide in the solvent at the specified temperature.

Visualizations
The following diagrams illustrate the experimental workflow for determining the solubility of 5-
Cyanophthalide.

Sample Preparation Equilibration Analysis Result

Add excess 5-Cyanophthalide
to vial

Add known volume
of organic solvent

Agitate at constant
temperature (24-48h)

Sedimentation of
excess solid

Withdraw and filter
supernatant Dilute sample Quantify by HPLC Solubility Data

Click to download full resolution via product page

Caption: Workflow for the shake-flask solubility determination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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